Cas no 2227829-10-7 ((1S)-1-(5-phenylthiophen-2-yl)ethan-1-ol)

• Product Name: (1S)-1-(5-phenylthiophen-2-yl)ethan-1-ol
• CAS No: 2227829-10-7
• MF: C₁₂H₁₂OS
• MW: 204.288082122803
• CID: 5875934
• PubChem ID: 165618455
• Update Time: 2025-06-08

(1S)-1-(5-phenylthiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(5-phenylthiophen-2-yl)ethan-1-ol
• 2227829-10-7
• EN300-1861081

• Inchi： 1S/C12H12OS/c1-9(13)11-7-8-12(14-11)10-5-3-2-4-6-10/h2-9,13H,1H3/t9-/m0/s1
• InChI Key： GRTQYJQVBFGOFE-VIFPVBQESA-N
• SMILES： S1C(=CC=C1[C@H](C)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.06088618g/mol
• Monoisotopic Mass: 204.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.5Ų

Additional information on (1S)-1-(5-phenylthiophen-2-yl)ethan-1-ol

Comprehensive Overview of (1S)-1-(5-phenylthiophen-2-yl)ethan-1-ol (CAS No. 2227829-10-7): Properties, Applications, and Industry Insights

The compound (1S)-1-(5-phenylthiophen-2-yl)ethan-1-ol (CAS No. 2227829-10-7) is a chiral alcohol derivative featuring a thiophene core substituted with a phenyl group and an ethanol moiety. Its unique structural attributes make it a valuable intermediate in pharmaceutical synthesis, material science, and catalysis. With the growing demand for enantiomerically pure compounds in drug development, this molecule has garnered significant attention due to its potential role in asymmetric synthesis and chiral auxiliaries.

Recent trends in green chemistry and sustainable synthesis have amplified interest in (1S)-1-(5-phenylthiophen-2-yl)ethan-1-ol. Researchers are exploring its utility in biocatalysis and enzyme-mediated reactions, aligning with the industry's shift toward eco-friendly processes. The compound's thiophene-phenyl scaffold is also relevant in OLED materials and organic electronics, addressing queries like "How are thiophene derivatives used in flexible displays?"—a hot topic in advanced materials forums.

From a structural-activity relationship perspective, the chiral center in (1S)-1-(5-phenylthiophen-2-yl)ethan-1-ol enables stereoselective interactions, critical for drug potency and receptor binding. This aligns with frequent searches such as "Why is chirality important in APIs?" or "Chiral alcohols in medicinal chemistry." Its lipophilic nature further suggests applications in CNS-targeting therapeutics, a trending niche in neuropharmacology.

Analytical characterization of CAS No. 2227829-10-7 typically involves HPLC, NMR, and mass spectrometry to verify purity and enantiomeric excess (ee). These methods cater to quality control concerns, echoing common questions like "How to analyze chiral purity in synthetic intermediates?" The compound's stability under ambient conditions and compatibility with common solvents (e.g., DCM, THF) enhance its practicality for industrial-scale production.

In the context of intellectual property, patents involving (1S)-1-(5-phenylthiophen-2-yl)ethan-1-ol often highlight its use in proprietary catalysts or patented drug formulations. This intersects with searches like "How to design around chiral compound patents?"—a frequent query among process chemists. Regulatory-wise, the compound falls under standard handling protocols, avoiding classifications as a hazardous substance.

Future prospects for CAS No. 2227829-10-7 include explorations in covalent organic frameworks (COFs) and supramolecular chemistry, areas gaining traction in nanotechnology research. Its modular synthesis also positions it as a candidate for combinatorial chemistry libraries, addressing the demand for diverse chemical space in high-throughput screening.